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Compound of Interest
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5-Acetyl-7-(benzyloxy)quinolin-

2(1H)-one

CAS No.: 861841-97-6

Cat. No.: B8540824

Get Quote

Executive Summary
The quinoline-3-carboxamide (QCA) scaffold represents a privileged structure in

immunomodulation and oncology. While sharing a common core, the metabolic fate of

analogues like Roquinimex, Laquinimod, and Tasquinimod diverges significantly due to specific

substituents at the N-carboxamide and quinoline-5 positions.[1]

Key Technical Takeaways:

Metabolic Driver: Cytochrome P450 3A4 (CYP3A4) is the primary catalyst for all analogues,

but the rate and regioselectivity differ.

Critical Transformation:N-dealkylation at the carboxamide nitrogen is the major metabolic

pathway yielding active metabolites (e.g., DELAQ from Laquinimod).

Species Disparity: Rodents (especially mice) exhibit 7–10 fold higher intrinsic clearance (

) compared to humans, complicating translational efficacy modeling.
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Toxicity Link: The pro-inflammatory toxicity of first-generation Roquinimex is partly attributed

to its specific metabolic profile and off-target effects, which second-generation analogues

(Laquinimod, Tasquinimod) aim to mitigate through structural steric hindrance and altered

lipophilicity.[1]

Chemical Foundation & Metabolic Sites
The QCA scaffold consists of a 4-hydroxy-2-oxo-1,2-dihydroquinoline core.[1] Metabolic

stability is dictated by the substituents at R1 (quinoline nitrogen), R2 (carboxamide nitrogen),

and R3 (C-5 position).[1]

Analogue R1 (N-1)
R2
(Carboxamide-
N)

R3 (C-5)
Primary
Therapeutic
Area

Roquinimex Methyl Methyl H
Autoimmune

(Withdrawn)

Laquinimod Methyl Ethyl Chloro

Multiple

Sclerosis

(Investigational)

Tasquinimod Methyl Methyl Methoxy
Prostate Cancer

/ Myelofibrosis

Paquinimod Methyl Ethyl H
Systemic

Sclerosis / SLE

Structural Logic[2]
Laquinimod's Ethyl Group: The N-ethyl group (vs. N-methyl in Roquinimex) introduces a

prime site for CYP-mediated dealkylation.

Tasquinimod's C-5 Methoxy: This electron-donating group alters the electron density of the

quinoline ring, influencing the rate of aromatic hydroxylation.

Comparative Metabolic Pathways
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The metabolism of QCAs is dominated by Phase I oxidations. The following diagram illustrates

the divergent pathways for Laquinimod and Tasquinimod, highlighting the formation of active

metabolites.

Graphviz: Metabolic Pathway Visualization
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Figure 1: Divergent metabolic fates of Laquinimod and Tasquinimod mediated by CYP3A4.[2]

Note the parallel formation of N-dealkylated active metabolites.

Mechanistic Detail
N-Dealkylation (Major Pathway):

Laquinimod: Undergoes N-deethylation to form DELAQ (des-ethyl-laquinimod). Research

indicates DELAQ is not merely a degradation product but retains significant

immunomodulatory activity, capable of dampening astrocytic inflammation via the Aryl

Hydrocarbon Receptor (AHR) pathway.
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Tasquinimod: Undergoes N-demethylation.[2] The resulting metabolite retains high affinity

for S100A9 and HDAC4 targets.

Hydroxylation:

Occurs on the phenyl ring or the quinoline scaffold.

Roquinimex: Extensive hydroxylation was observed, contributing to a complex metabolite

profile that complicated safety assessments.[1]

Laquinimod: The C-5 Chlorine atom blocks a potential metabolic soft spot, potentially

simplifying the metabolic profile compared to Roquinimex.

Enzymology & Species Differences
Understanding the species-specific clearance is crucial for interpreting preclinical safety data.

The "Type I vs. Type II" Binding Paradox
A critical mechanistic insight involves how these compounds bind to CYP3A4.

Type II Binding: QCAs often coordinate directly to the heme iron of CYP450 via the quinoline

nitrogen or carboxamide oxygen.

Paradox: Typically, Type II binders are potent inhibitors with slow metabolism.[1] However,

comparative studies reveal that Type II binding QCAs (like Laquinimod) can still undergo

rapid intrinsic clearance (

), particularly via N-dealkylation.[1] This suggests the binding orientation allows access to the
active site oxidant despite heme coordination.
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Parameter Mouse Rat Human Implication

Hepatic

Clearance
High (Rapid) Low/Moderate Low (Slow)

Mice require

significantly

higher mg/kg

doses to achieve

therapeutic

exposure.

Main Enzyme Cyp3a11 CYP3A1/2 CYP3A4

Human DDI risk

focuses on

CYP3A4

inhibitors (e.g.,

Ketoconazole).

[1]

Half-Life (

)
Short (~2-4 h) Moderate Long (~30-50 h)

Once-daily

dosing is viable

in humans; mice

may need bid/tid

dosing.

Experimental Protocols
To validate metabolic stability and identify metabolites, the following self-validating protocols

are recommended.

Protocol A: Microsomal Stability & Intrinsic Clearance ( )
Objective: Determine the in vitro half-life and clearance to predict in vivo hepatic extraction.

Workflow Diagram:
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Preparation:
Liver Microsomes (0.5 mg/mL)

+ Test Compound (1 µM)
+ Phosphate Buffer (pH 7.4)

Pre-incubation:
5 mins @ 37°C
(Equilibration)

Initiation:
Add NADPH-Regenerating System

(Start Reaction)

Sampling:
Aliquot at 0, 5, 15, 30, 45, 60 min
Quench with ice-cold Acetonitrile

Analysis:
Centrifuge -> LC-MS/MS
Monitor Parent Depletion

Click to download full resolution via product page

Figure 2: Standardized workflow for determining metabolic stability in liver microsomes.

Detailed Steps:

Incubation System: Use pooled human liver microsomes (HLM) at 0.5 mg/mL protein

concentration.

Substrate Concentration: 1 µM (ensures first-order kinetics,

).

Causality Check (Control): Run a parallel incubation without NADPH to rule out chemical

instability or non-CYP degradation.
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Reference Standard: Include Verapamil (high clearance) and Warfarin (low clearance) as

benchmarks.

Calculation: Plot ln(% remaining) vs. time. Slope

gives

.

.

Protocol B: Metabolite Identification (MetID)
Objective: Structurally characterize the "M+16" (hydroxylation) and "M-14/M-28" (dealkylation)

peaks.

Instrument: High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap).

Trapping Agent: Add Glutathione (GSH) or Potassium Cyanide (KCN) to the incubation to

trap reactive electrophilic intermediates (e.g., quinone imines), which are potential toxicity

drivers.

Data Processing: Use Mass Defect Filtering (MDF) centered on the parent drug's mass to

filter out matrix noise.

Safety & Toxicity Implications
The metabolic profile is directly linked to the safety improvements in second-generation QCAs.

Roquinimex (The Warning): Withdrawn due to cardiac toxicity (MI, pericarditis). High rates of

oxidative metabolism and potential formation of reactive quinone-like intermediates were

suspected contributors.

Laquinimod/Tasquinimod (The Solution):

Steric Blocking: Substitution at the C-5 position (Chloro in Laquinimod, Methoxy in

Tasquinimod) blocks a primary site of metabolism, altering the ratio of stable vs. reactive

metabolites.
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Active Metabolites: The formation of stable, active dealkylated metabolites (DELAQ)

extends the pharmacodynamic duration without necessarily increasing the peak

concentration (

) of the parent, potentially smoothing out the efficacy/toxicity curve.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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